Cas no 5941-55-9 (Ehyl 3-Ethoxyacrylate)

• Product Name: Ehyl 3-Ethoxyacrylate
• CAS No: 5941-55-9
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00009863
• CID: 93325
• PubChem ID: 5366269
• Update Time: 2025-06-29

Ehyl 3-Ethoxyacrylate Chemical and Physical Properties

Names and Identifiers

• (E)-Ethyl 3-ethoxyacrylate
• 3-ETHOXYACRYLIC ACID ETHYL ESTER
• 3-EAE
• ETHYL 3-ETHOXY-2-PROPENOATE
• BETA-ETHOXYACRYLIC ACID ETHYL ESTER
• ETHYL 3-ETHOXYACRYLATE STAB.
• á-ethoxyacrylic acid ethyl ester
• Ethyl trans-3-ethoxyacrylate
• trans-Ethyl 3-ethoxyacrylate
• ETHYL TRANS-3-ETHOXYACRYLATE, 98
• Ethyl 3-ethoxyacrylate
• Ethyl .beta.-ethoxyacrylate
• ITQFPVUDTFABDH-AATRIKPKSA-N
• ethyl (2E)-3-ethoxyprop-2-enoate
• (E)-3-ethoxy-acrylic acid ethyl ester
• Ethyl3-ethoxyacrylate
• ethyl 3-ethoxypropenoate
• Ethyl 3 ethyoxy-2-propenoate
• Acrylic acid, 3-ethoxy-, ethyl ester
• Ehyl 3-Ethoxyacrylate
• PubChem12909
• F0001-0031
• ethyl (E)-3-ethoxyacrylate
• ethyl 3-ethoxyprop-2-enoate
• A869203
• AS-11092
• Ethyl (2E)-3-ethoxy-2-propenoate
• NSC-6828
• MFCD00009863
• EN300-21127
• DTXSID601301798
• UNII-WT67QB527H
• (E)-ethyl 3-ethoxyacrylate;Ethyl 3-Ethoxy-2-Propenoate
• SCHEMBL94676
• AKOS000121368
• NSC 6828
• 3-ETHOXY-2-PROPENOIC ACID ETHYL ESTER
• 2-Propenoic acid, 3-ethoxy-, ethyl ester
• J-000050
• Ethyl 3-ethoxyacrylate, 98%
• 3-Ethoxy-(E)-2-propenoic acid ethyl ester
• 1001-26-9
• CS-W002052
• 5941-55-9
• NSC6828
• ethyl (2E)-3-(ethyloxy)-2-propenoate
• NS00122362
• Ethyl trans-3-ethoxyacrylate,98
• ethyl(E)-3-ethoxyacrylate
• F11937
• ethyl (E)-3-ethoxyprop-2-enoate
• AMY9319
• A16151
• WT67QB527H
• (E)-Ethyl 3-Ethoxyacrylate; Ethyl (E)-3-ethoxy-2-propenoate; Ethyl (E)-3-ethoxyprop-2-enoate
• CL4510

• MDL： MFCD00009863
• Inchi： 1S/C7H12O3/c1-3-9-6-5-7(8)10-4-2/h5-6H,3-4H2,1-2H3/b6-5+
• InChI Key： ITQFPVUDTFABDH-AATRIKPKSA-N
• SMILES： O(C(/C=C/OCC)=O)CC
• BRN： 1721612

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 0.991(lit.)
• Melting Point: -34 °C
• Boiling Point: 195-196°C at 760 mmHg
• Flash Point: 76°C
• Refractive Index: 1.4460
• PSA: 35.53000
• LogP: 1.09970
• Solubility: Not determined

Ehyl 3-Ethoxyacrylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on Ehyl 3-Ethoxyacrylate

Comprehensive Guide to Ethyl 3-Ethoxyacrylate (CAS No. 5941-55-9): Properties, Applications, and Industry Insights

Ethyl 3-Ethoxyacrylate (CAS No. 5941-55-9) is a versatile organic compound widely used in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring an ethoxyacrylate functional group, makes it a valuable intermediate in organic chemistry. This article delves into its physical and chemical properties, industrial applications, and answers frequently asked questions to address growing interest in sustainable and high-performance chemical solutions.

The compound’s popularity has surged due to its role in green chemistry initiatives, aligning with global trends toward eco-friendly synthesis methods. Researchers and manufacturers often search for "Ethyl 3-Ethoxyacrylate uses" or "CAS 5941-55-9 suppliers," reflecting demand in sectors like flavor & fragrance and pharmaceutical intermediates. Its low toxicity and compatibility with biodegradable formulations further enhance its appeal.

Key physical properties include a clear liquid appearance, boiling point of ~180°C, and solubility in common organic solvents. Chemists value its reactivity in Michael additions and polymerization reactions, which are critical for creating UV-curable coatings and adhesive resins. Recent studies highlight its potential in bio-based material development, a hotspot in 2024’s circular economy discussions.

In the flavor industry, Ethyl 3-Ethoxyacrylate contributes to fruity ester notes, addressing consumer demand for natural-tasting synthetic additives. Meanwhile, pharmaceutical applications leverage its role in constructing heterocyclic compounds, a trending topic in drug discovery forums. SEO data reveals related queries like "ethoxyacrylate derivatives safety" and "ethyl 3-ethoxyacrylate synthesis steps," indicating user interest in both practical and theoretical aspects.

Storage recommendations emphasize protection from moisture and oxidation, with inert gas purging for long-term stability—a detail often overlooked in technical sheets. Analytical methods such as GC-MS and HPLC are typically employed for purity verification, ensuring compliance with REACH and other regulatory standards. The compound’s shelf life optimization has become a niche research area, particularly for lab-scale purchasers.

Emerging applications include organic electronics, where its conjugated double bonds show promise in semiconductor layer fabrication. This aligns with booming interest in flexible electronics and wearable technology. Patent analyses reveal a 30% increase in filings involving CAS 5941-55-9 since 2020, underscoring its innovation potential.

For procurement specialists, understanding batch-to-batch consistency and scalability challenges is crucial. Market intelligence suggests regional variations in pricing trends, with Asia-Pacific showing heightened production capacity. Environmental considerations drive interest in "bio-route synthesis of ethyl 3-ethoxyacrylate," a long-tail keyword gaining traction in academic circles.

Future outlooks predict expanded use in agrochemicals and cosmetic preservatives, though formulation stability remains a technical hurdle. The compound’s structure-activity relationships continue to inspire computational chemistry studies, bridging gaps between theoretical modeling and industrial application—a nexus highlighted in recent ACS symposiums.